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Compound of Interest

Compound Name: Bis(1,5-cyclooctadiene)nickel(0)

Cat. No.: B103923

Essential Safety and Handling Guide for Bis(1,5-
cyclooctadiene)nickel(0)

For Researchers, Scientists, and Drug Development Professionals: Your comprehensive guide
to the safe handling, use, and disposal of Bis(1,5-cyclooctadiene)nickel(0), ensuring
laboratory safety and procedural excellence.

Bis(1,5-cyclooctadiene)nickel(0), often abbreviated as Ni(COD)z, is a vital catalyst in
synthetic chemistry. However, its utility is matched by its hazardous nature, demanding rigorous
adherence to safety protocols. This guide provides the essential, immediate safety and
logistical information for its handling and disposal.

Hazard Summary

Bis(1,5-cyclooctadiene)nickel(0) is a yellow, air-sensitive, moisture-sensitive, and light-
sensitive solid.[1] It is classified as a flammable solid and may cause cancer.[1][2] Furthermore,
it can lead to an allergic skin reaction known as "nickel itch," a form of dermatitis characterized
by skin eruptions.

Personal Protective Equipment (PPE) Requirements

The following table summarizes the necessary personal protective equipment for handling
Bis(1,5-cyclooctadiene)nickel(0).

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b103923?utm_src=pdf-interest
https://www.benchchem.com/product/b103923?utm_src=pdf-body
https://www.benchchem.com/product/b103923?utm_src=pdf-body
https://www.benchchem.com/product/b103923?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC223970010&productDescription=BIS+1+5-CYCLOOCTADIENE+N+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC223970010&productDescription=BIS+1+5-CYCLOOCTADIENE+N+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.it/store/msds?partNumber=11905831&countryCode=IT&language=en
https://www.benchchem.com/product/b103923?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

= f i id
BE“GH > etycﬁfke,b\lx‘/?i;cz:l:i]ligtly S Itjrilcineg

Protection Type Equipment Specification Purpose

Chemical safety goggles )
] To protect against splashes,
Eye Protection (European standard - EN 166) )
. dust, and mists.[3]
or eyeshields.[2]

To prevent skin contact and

Hand Protection Appropriate protective gloves. ) S
potential sensitization.

] A lab coat or long-sleeved )
Body Protection ] ] To prevent skin exposure.
protective clothing.[2]

A NIOSH/MSHA or European

Standard EN 149 approved To be used when exposure

respirator. Specific limits may be exceeded, if
Respiratory Protection recommendations include type irritation is experienced, or

N95 (US), type P1 (EN143), or  during large-scale operations.

type P3 (EN 143) respirator [2]

filters.

Experimental Protocol: Safe Handling Workflow

Adherence to a strict, step-by-step protocol is critical for the safe handling of Bis(1,5-
cyclooctadiene)nickel(0).

1. Preparation and Engineering Controls:

All manipulations must be conducted within a certified chemical fume hood.

Utilize explosion-proof electrical, ventilating, and lighting equipment.[2]

Work must be performed under an inert atmosphere, such as argon or nitrogen, to prevent

degradation of the compound.[1]

Ensure all sources of ignition (e.g., open flames, hot surfaces, sparks) are absent from the

work area.[2]

N

. Donning Personal Protective Equipment (PPE):
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Before handling the reagent, put on all required PPE as detailed in the table above.

Contaminated work clothing should not be allowed out of the laboratory.[4]

. Aliguoting and Transfer:

Use spark-proof tools for all transfers.

Avoid generating dust during handling.[2] If weighing the solid, do so carefully within the
fume hood.

Keep the container tightly closed when not in use.

. Reaction Quenching and Work-up:

Quench reactions carefully, considering the reactivity of any remaining Ni(0) species.

Handle all resulting mixtures and materials as hazardous.

. Spill Management:

In case of a spill, immediately remove all sources of ignition.[5]

Dampen the spilled solid with a solvent like acetone to prevent dust formation.[5]

Using spark-proof tools, transfer the dampened material and any contaminated absorbent
paper into a sealed, appropriate container for hazardous waste.[5]

Wash the spill area with acetone followed by soap and water.[5]

. Decontamination and Disposal:

All glassware and equipment that have come into contact with Bis(1,5-
cyclooctadiene)nickel(0) must be decontaminated.

Dispose of unused product and contaminated materials as hazardous waste in accordance
with federal, state, and local regulations. The container should be sent to an approved waste
disposal plant.[4]
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» Wash hands thoroughly with soap and water after handling is complete.

Handling Workflow Diagram

The following diagram illustrates the logical flow of the safe handling procedure for Bis(1,5-

cyclooctadiene)nickel(0).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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